Chemical structure and properties of 6-Bromo-3,4-difluoro-2-methylaniline
Executive Summary 6-Bromo-3,4-difluoro-2-methylaniline (CAS: 132065-79-3 ) is a highly specialized halogenated aniline derivative used primarily as a molecular scaffold in the synthesis of advanced pharmaceutical agents....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
6-Bromo-3,4-difluoro-2-methylaniline (CAS: 132065-79-3 ) is a highly specialized halogenated aniline derivative used primarily as a molecular scaffold in the synthesis of advanced pharmaceutical agents.[1][2][3] Characterized by a penta-substituted benzene ring, this compound offers a unique combination of steric bulk (methyl group), metabolic stability (fluorine atoms), and synthetic versatility (bromine handle).
Its structural motif is increasingly relevant in the design of kinase inhibitors and ion channel modulators (e.g., Nav1.8 inhibitors), where the specific substitution pattern allows for precise tuning of lipophilicity and binding pocket occupancy.
Chemical Identity & Physical Properties[1][2][5][6][7][8]
This compound is defined by the specific arrangement of its substituents, which directs both its chemical reactivity and its biological interaction profile.
Core Identifiers
Property
Detail
Chemical Name
6-Bromo-3,4-difluoro-2-methylaniline
CAS Number
132065-79-3
Molecular Formula
C₇H₆BrF₂N
Molecular Weight
222.03 g/mol
SMILES
CC1=C(N)C(Br)=CC(F)=C1F
InChI Key
(Isomer specific)
Appearance
Off-white to light brown crystalline solid
Calculated Physicochemical Properties
Note: Values below are derived from structural activity relationship (SAR) models standard for this class of halogenated anilines.
Parameter
Value
Significance
LogP (Predicted)
~2.8 - 3.1
Moderate lipophilicity, suitable for CNS drug discovery.[1][2]
pKa (Conjugate Acid)
~2.5 - 3.0
The electron-withdrawing fluorines and bromine significantly reduce the basicity of the aniline nitrogen compared to unsubstituted aniline (pKa ~4.6).[1][2]
H-Bond Donors
1 (NH₂)
Primary amine acts as a key recognition motif in ATP-binding pockets.[1][2]
Rotatable Bonds
0
Rigid scaffold reduces entropic penalty upon protein binding.
Synthetic Methodology
The synthesis of 6-Bromo-3,4-difluoro-2-methylaniline is a precision operation requiring regioselective bromination.[1][2] The presence of the activating amino group (-NH₂) and the methyl group (-CH₃) directs the electrophilic aromatic substitution, while the fluorine atoms deactivate specific positions.[1][2]
Retrosynthetic Analysis
The most efficient route utilizes 3,4-difluoro-2-methylaniline (CAS: 114153-09-2) as the starting material.[1][2] The amino group at position 1 strongly activates the ortho and para positions (2, 4, 6).
Dissolution: Dissolve 3,4-difluoro-2-methylaniline in anhydrous Acetonitrile (0.5 M concentration) under an inert atmosphere (N₂).
Addition: Cool the solution to 0°C. Add NBS portion-wise over 30 minutes to prevent exotherms and over-bromination.
Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC or LC-MS (Target Mass: [M+H]⁺ = 222/224).[1][2]
Quench: Quench the reaction with saturated aqueous sodium thiosulfate (Na₂S₂O₃) to neutralize excess bromine species.
Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.
Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate gradient). The product typically elutes as a brownish solid.
Synthesis Visualization[1][2]
Caption: Regioselective synthesis pathway targeting the C6 position via electrophilic aromatic substitution.
Reactivity & Applications in Drug Design[2]
This compound serves as a "linchpin" intermediate. The bromine atom acts as a handle for carbon-carbon bond formation, while the aniline nitrogen is available for amide coupling or heterocycle formation.
Reactivity Profile
C-Br Bond (Position 6):
Suzuki-Miyaura Coupling: Reacts with aryl/vinyl boronic acids to install biaryl systems common in kinase inhibitors.[1][2]
Buchwald-Hartwig Amination: Allows for the introduction of secondary amines or ether linkages.[1][2]
NH₂ Group (Position 1):
Amide Coupling: Reacts with acid chlorides or carboxylic acids (using HATU/EDC) to form the "hinge-binding" motif of many inhibitors.[1][2]
Cyclization: Precursor for benzimidazoles or indoles when reacted with appropriate electrophiles.
Strategic Utility in Medicinal Chemistry[1][2]
Metabolic Stability: The C3 and C4 fluorine atoms block metabolic oxidation (P450 metabolism) at typically vulnerable positions, extending the drug's half-life (
).
Conformational Lock: The C2 methyl group introduces steric strain (the "ortho effect"), forcing the aniline nitrogen out of planarity or locking the conformation of the final drug molecule to better fit a specific receptor pocket.
Derivatization Workflow
Caption: Divergent synthesis capabilities utilizing the orthogonal reactivity of the bromine and amine functionalities.[1][2]
Handling & Safety Protocols
As a halogenated aniline, this compound poses specific risks. Protocols must be strictly followed to ensure personnel safety and data integrity.
BLD Pharm. (2024).[3] Safety Data Sheet and Catalog Entry for CAS 132065-79-3.
CymitQuimica. (2024). Material Safety Data Sheet: 6-Bromo-3,4-difluoro-2-methylaniline.
World Intellectual Property Organization (WIPO). (2022). Patent WO2022129281A1: Nitrogen containing 2,3-dihydroquinazolinone compounds as Nav1.8 inhibitors.[1][2] (Describes the use of the 3,4-difluoro-2-methylaniline precursor).
An In-Depth Technical Guide to 6-Bromo-3,4-difluoro-2-methylaniline: A Key Building Block for Modern Drug Discovery
Executive Summary: This document provides a comprehensive technical overview of 6-Bromo-3,4-difluoro-2-methylaniline, a highly functionalized aromatic amine critical to the fields of medicinal chemistry and materials sci...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: This document provides a comprehensive technical overview of 6-Bromo-3,4-difluoro-2-methylaniline, a highly functionalized aromatic amine critical to the fields of medicinal chemistry and materials science. This guide details the compound's chemical identity, physicochemical properties, a logical synthetic approach, and its strategic applications in drug development. Furthermore, it outlines essential safety and handling protocols and provides a conceptual experimental workflow for its use in palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry. This guide is intended for researchers, synthetic chemists, and professionals in drug discovery who require a deep, practical understanding of this versatile chemical intermediate.
Chemical Identity and Physicochemical Properties
6-Bromo-3,4-difluoro-2-methylaniline is a substituted aniline derivative featuring a unique combination of functional groups: a nucleophilic amine, a bromine atom amenable to cross-coupling, two electron-withdrawing fluorine atoms, and a methyl group. This specific arrangement of substituents provides a powerful platform for constructing complex molecular architectures.
Likely soluble in organic solvents like Dichloromethane (DCM), Ethyl Acetate (EtOAc), and Dimethylformamide (DMF).
Inferred from general properties of functionalized aromatics.
Melting Point
Not reported
Experimental determination required.
| Boiling Point | Not reported | Experimental determination required. |
Synthesis and Reaction Mechanism
The synthesis of 6-Bromo-3,4-difluoro-2-methylaniline can be logically approached via electrophilic aromatic substitution on a suitable precursor. A plausible and efficient route involves the regioselective bromination of 3,4-difluoro-2-methylaniline.
Causality of the Synthetic Approach:
The directing effects of the substituents on the aniline ring govern the position of bromination. The amino (-NH₂) group is a powerful activating, ortho-, para-director. The methyl group (-CH₃) is also an activating ortho-, para-director. The fluorine atoms are deactivating but ortho-, para-directing. The cumulative effect of the strongly activating amino group at position 1 and the methyl group at position 2 directs the incoming electrophile (Br⁺) to the electronically rich and sterically accessible C6 position. The reaction is typically performed using a source of electrophilic bromine, such as N-Bromosuccinimide (NBS) or elemental bromine in a suitable solvent like acetic acid or a chlorinated solvent.[2][3]
Caption: Proposed synthetic pathway for 6-Bromo-3,4-difluoro-2-methylaniline.
Strategic Applications in Drug Discovery
The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, known to enhance metabolic stability, binding affinity, and pharmacokinetics.[4][5][6] Fluorinated anilines, in particular, are highly valued building blocks.[5]
The subject molecule is exceptionally useful due to its trifecta of reactive sites:
The Amine Group: Acts as a nucleophile or a basic handle for salt formation. It can be readily acylated, alkylated, or used in cyclization reactions to build heterocyclic scaffolds common in pharmaceuticals.
The Bromo Group: Serves as a versatile handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation).[7][8] This allows for the modular and efficient assembly of complex biaryl or arylamine structures, which are privileged motifs in many therapeutic areas, especially in the development of kinase inhibitors.[8]
The Difluorophenyl Ring: The two fluorine atoms significantly modulate the electronic properties of the ring, lower the pKa of the aniline, and can block sites of metabolic oxidation.[4][9] These features are critical for fine-tuning the drug-like properties of a lead compound.
Caption: Role of the building block in a typical drug discovery pipeline.
Safety and Handling
As with all halogenated aromatic amines, 6-Bromo-3,4-difluoro-2-methylaniline should be handled with care, assuming it is toxic and irritant. The safety profile is inferred from related compounds.[10][11]
Table 3: GHS Hazard Classification (Anticipated)
Hazard Class
Category
Statement
Acute Toxicity, Oral
3 or 4
Harmful if swallowed
Acute Toxicity, Dermal
3 or 4
Harmful in contact with skin
Acute Toxicity, Inhalation
3 or 4
Harmful if inhaled
Skin Corrosion/Irritation
2
Causes skin irritation
Serious Eye Damage/Irritation
2A
Causes serious eye irritation
| Specific Target Organ Toxicity (Single Exposure) | 3 | May cause respiratory irritation |
Standard Handling Protocol:
Engineering Controls: Use only in a certified chemical fume hood to avoid inhalation. Ensure an eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):
Gloves: Wear nitrile or neoprene gloves.
Eye Protection: Use chemical safety goggles and/or a full-face shield.
Lab Coat: A standard laboratory coat is required.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents.
This protocol describes a representative use of 6-Bromo-3,4-difluoro-2-methylaniline for the synthesis of a biaryl compound, a common step in drug development.[7][12]
Objective: To synthesize 6-(4-methoxyphenyl)-3,4-difluoro-2-methylaniline via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.
Materials:
6-Bromo-3,4-difluoro-2-methylaniline (1.0 mmol)
4-Methoxyphenylboronic acid (1.2 mmol)
Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol)
Triphenylphosphine [PPh₃] (0.08 mmol) or a more advanced ligand like SPhos.
Potassium carbonate (K₂CO₃) (2.0 mmol)
1,4-Dioxane (8 mL) and Water (2 mL)
Caption: Step-by-step workflow for a Suzuki-Miyaura cross-coupling reaction.
Detailed Steps:
Reaction Setup: To a dry Schlenk flask, add 6-Bromo-3,4-difluoro-2-methylaniline (1.0 equiv), 4-methoxyphenylboronic acid (1.2 equiv), potassium carbonate (2.0 equiv), Pd(OAc)₂ (2 mol%), and PPh₃ (8 mol%).
Inerting: Seal the flask and subject it to three cycles of evacuating and backfilling with an inert gas (e.g., Argon).
Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture (4:1 ratio) via syringe.
Heating: Place the flask in a preheated oil bath at 90 °C and stir vigorously.
Monitoring: Monitor the reaction's progress by periodically taking small aliquots for analysis by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Aqueous Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash sequentially with water and then brine.
Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.
Purification & Characterization: Purify the resulting crude oil or solid by flash column chromatography on silica gel. The structure and purity of the final product must be confirmed by spectroscopic methods (NMR, MS).
Conclusion
6-Bromo-3,4-difluoro-2-methylaniline stands out as a high-value, strategically designed building block for advanced chemical synthesis. Its carefully arranged functional groups offer chemists a reliable and versatile platform for accessing novel and complex molecular entities. The compound's utility, particularly in the context of palladium-catalyzed reactions and the introduction of fluorine to modulate molecular properties, ensures its continued relevance and importance in the demanding landscape of pharmaceutical research and development.
Role of 6-Bromo-3,4-difluoro-2-methylaniline as a pharmaceutical building block
An In-depth Technical Guide to 6-Bromo-3,4-difluoro-2-methylaniline: A Core Building Block in Modern Pharmaceutical Development Authored by a Senior Application Scientist This guide provides an in-depth technical analysi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 6-Bromo-3,4-difluoro-2-methylaniline: A Core Building Block in Modern Pharmaceutical Development
Authored by a Senior Application Scientist
This guide provides an in-depth technical analysis of 6-Bromo-3,4-difluoro-2-methylaniline, a critical building block for the synthesis of complex pharmaceutical agents. We will explore its synthesis, reactivity, and strategic application in drug discovery, with a particular focus on the development of kinase inhibitors. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile intermediate in their synthetic programs.
Introduction: The Strategic Value of a Polysubstituted Aniline
In the landscape of medicinal chemistry, the selection of starting materials is a critical determinant of synthetic efficiency and the ultimate success of a drug discovery campaign. 6-Bromo-3,4-difluoro-2-methylaniline has emerged as a highly valuable scaffold due to the strategic placement of its functional groups. The aniline moiety provides a primary nucleophilic center for coupling reactions, while the bromine, fluorine, and methyl groups offer a sophisticated toolkit for modulating the physicochemical and pharmacological properties of the target molecule.
The unique arrangement of substituents confers several key advantages:
Orthogonal Reactivity: The amine and bromide functionalities provide two distinct reactive handles for sequential, controlled synthetic transformations.
Electronic Tuning: The two electron-withdrawing fluorine atoms significantly influence the electronics of the aromatic ring, impacting the pKa of the aniline and the reactivity of the entire molecule.
Metabolic Stability: Fluorine substitution is a well-established strategy to block sites of oxidative metabolism, potentially enhancing the pharmacokinetic profile of drug candidates.[1][2]
Conformational Control & Potency: The ortho-methyl group provides steric influence, which can restrict bond rotation and lock the molecule into a bioactive conformation, often leading to enhanced potency and selectivity for the target protein. The bromine atom can engage in halogen bonding or occupy hydrophobic pockets within a target's active site.
This guide will deconstruct the utility of this building block, providing both theoretical grounding and practical, field-proven insights into its application.
Physicochemical & Structural Properties
A clear understanding of a building block's fundamental properties is essential for its effective use in synthesis. The key characteristics of 6-Bromo-3,4-difluoro-2-methylaniline are summarized below.
Property
Value
IUPAC Name
6-Bromo-3,4-difluoro-2-methylaniline
Molecular Formula
C₇H₆BrF₂N
Molecular Weight
222.03 g/mol
CAS Number
Not explicitly available; structural analog
Appearance
Typically an off-white to yellow solid
Key Structural Features
Aniline, Aryl Bromide, Aryl Fluoride
Data synthesized from chemical supplier information and analogous structures.
Synthesis of the Building Block
The synthesis of polysubstituted anilines like 6-Bromo-3,4-difluoro-2-methylaniline requires a regioselective approach. A common and effective strategy involves the direct, electrophilic bromination of a suitable difluoro-methylaniline precursor. The directing effects of the amine and methyl groups guide the bromine atom to the desired position.
Proposed Synthetic Pathway
The logical precursor is 3,4-difluoro-2-methylaniline. The activating, ortho-, para-directing amine group, combined with the ortho-directing methyl group, strongly favors electrophilic substitution at the C6 position, which is para to the amine and ortho to the methyl group.
Caption: Proposed synthesis of the title compound via electrophilic bromination.
Experimental Protocol: Regioselective Bromination
This protocol is a representative method adapted from standard procedures for the bromination of activated aromatic rings.[3][4][5]
Objective: To synthesize 6-Bromo-3,4-difluoro-2-methylaniline from 3,4-difluoro-2-methylaniline.
Materials:
3,4-difluoro-2-methylaniline
Glacial Acetic Acid
Bromine (Br₂)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Sodium Thiosulfate (Na₂S₂O₃) solution
Ethyl Acetate
Brine
Anhydrous Magnesium Sulfate (MgSO₄)
Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve 1.0 equivalent of 3,4-difluoro-2-methylaniline in glacial acetic acid. Cool the solution to 0-5 °C in an ice bath.
Bromination: Prepare a solution of 1.05 equivalents of bromine in a minimal amount of glacial acetic acid. Add this solution dropwise to the cooled aniline solution over 30 minutes, ensuring the internal temperature remains below 10 °C.
Causality Insight: The dropwise addition and low temperature are crucial to control the exothermic reaction and prevent over-bromination or side reactions. Acetic acid serves as a polar protic solvent that facilitates the ionization of bromine.
Reaction Monitoring: After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.
Quenching: Carefully pour the reaction mixture into an ice-water slurry. If a persistent bromine color remains, add a 10% sodium thiosulfate solution dropwise until the orange/brown color disappears.
Trustworthiness Check: This step neutralizes any unreacted bromine, making the workup safer and preventing the formation of unwanted byproducts during extraction.
Neutralization & Extraction: Neutralize the acidic solution by slowly adding saturated sodium bicarbonate solution until gas evolution ceases and the pH is ~7-8. Extract the aqueous layer three times with ethyl acetate.
Washing & Drying: Combine the organic extracts and wash sequentially with water and then brine. Dry the organic layer over anhydrous magnesium sulfate.
Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The resulting crude solid can be purified by column chromatography (e.g., using a hexane/ethyl acetate gradient) or recrystallization to yield pure 6-Bromo-3,4-difluoro-2-methylaniline.
Application in Pharmaceutical Synthesis: The Kinase Inhibitor Paradigm
Kinases are a critical class of enzymes, and their dysregulation is implicated in numerous diseases, particularly cancer.[6] Many kinase inhibitors are designed to bind to the ATP-binding pocket of the enzyme. The 4-anilino-quinazoline and related 4-anilino-pyrrolo[2,3-d]pyrimidine scaffolds are privileged structures that have proven highly effective as kinase inhibitors.[7][8][9]
6-Bromo-3,4-difluoro-2-methylaniline is an ideal building block for constructing these scaffolds. The aniline nitrogen acts as the nucleophile, displacing a leaving group (typically a chloride) on the heterocyclic core to form the crucial C-N bond that positions the aniline moiety in the ATP-binding site.
Caption: General workflow for coupling the aniline building block to a heterocyclic core.
Case Study: Synthesis of a 6-Bromo-4-(substituted-anilino)quinoline Scaffold
This protocol demonstrates the direct application of 6-Bromo-3,4-difluoro-2-methylaniline in a nucleophilic aromatic substitution (SNAr) reaction.
Objective: To synthesize a 4-anilinoquinoline kinase inhibitor precursor.
Reaction Setup: To a flask, add 6-bromo-4-chloroquinoline (1.0 eq) and 6-Bromo-3,4-difluoro-2-methylaniline (1.1 eq).
Solvation & Reaction: Add ethanol to suspend the reagents and heat the mixture to reflux (approx. 78 °C).
Expertise Insight: The reaction is often run under acidic conditions generated by the formation of HCl. Sometimes, a non-nucleophilic base like DIPEA is added after an initial reflux period to scavenge the HCl and drive the reaction to completion.[7]
Monitoring: Reflux for 16-24 hours, monitoring by TLC or LC-MS for the disappearance of the starting materials and the formation of the desired product.
Workup: Cool the reaction mixture to room temperature and concentrate in vacuo to remove the solvent.
Extraction: Redissolve the residue in ethyl acetate and wash with a saturated aqueous solution of ammonium chloride, followed by brine.
Self-Validating System: The aqueous washes remove the HCl salt of the product and any remaining base, simplifying the subsequent purification.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography using an appropriate solvent system (e.g., ethyl acetate/hexane) to yield the pure 4-anilinoquinoline product.
The true power of 6-Bromo-3,4-difluoro-2-methylaniline lies in how each of its substituents contributes to the biological activity of the final drug molecule.
Caption: SAR contributions of the functional groups on the aniline building block.
Aniline Amine: This is the lynchpin, forming the covalent link to the core heterocycle and typically providing a critical hydrogen bond donor to the "hinge region" of the kinase, a primary anchoring point for many Type I and Type II inhibitors.[6]
Fluorine Atoms: These electron-withdrawing groups lower the pKa of the aniline nitrogen, which can be crucial for optimal binding. They also increase lipophilicity (logP) and can form favorable interactions (H-bonds or dipole interactions) within the active site. Most importantly, they are often used to enhance metabolic stability by preventing CYP450-mediated oxidation of the ring.[1]
Ortho-Methyl Group: The steric hindrance from the methyl group adjacent to the linking amine can restrict the rotation around the C-N bond. This "conformational lock" can force the aniline ring into a specific dihedral angle relative to the heterocycle, which may be the optimal orientation for binding, thereby increasing potency and potentially selectivity against other kinases.
Bromine Atom: The bromo substituent serves a dual purpose. It is a lipophilic group that can occupy hydrophobic pockets in the ATP binding site. Furthermore, it is a versatile synthetic handle for late-stage functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the rapid generation of analog libraries to probe deeper regions of the kinase active site.
Conclusion
6-Bromo-3,4-difluoro-2-methylaniline is far more than a simple chemical intermediate; it is a sophisticated and highly engineered building block that provides medicinal chemists with a pre-packaged solution for addressing several key challenges in drug design. Its strategically positioned functional groups allow for efficient synthesis of proven pharmaceutical scaffolds while simultaneously offering fine control over the steric, electronic, and pharmacokinetic properties of the resulting drug candidates. Its application, particularly in the synthesis of kinase inhibitors, underscores its importance and solidifies its role as a cornerstone component in the modern drug discovery toolbox.
References
MDPI. (2020, October 20). 6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine. [Link]
Gangjee, A., et al. (2010, July 15). Design, synthesis and evaluation of 2-amino-4-m-bromoanilino-6-arylmethyl-7H-pyrrolo[2,3-d]pyrimidines as tyrosine kinase inhibitors and antiangiogenic agents. PubMed. [Link]
Gangjee, A., et al. (2010). Design, synthesis and evaluation of 2-amino-4-m-bromoanilino-6-arylmethyl-7 H-pyrrolo[2,3-d]pyrimidines as tyrosine kinase inhibitors and antiangiogenic agents. National Institutes of Health. [Link]
ACS Publications. (2021, October 8). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. [Link]
ChemRxiv. Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. [Link]
Electronic properties of 3,4-difluoro-2-methylaniline derivatives
Executive Summary This technical guide analyzes the physicochemical and electronic profile of 3,4-difluoro-2-methylaniline (CAS: 114153-09-2), a critical intermediate in the synthesis of next-generation kinase inhibitors...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide analyzes the physicochemical and electronic profile of 3,4-difluoro-2-methylaniline (CAS: 114153-09-2), a critical intermediate in the synthesis of next-generation kinase inhibitors and agrochemicals.[1] Unlike simple anilines, this scaffold presents a "frustrated" electronic system: the nucleophilicity of the amine is blunted by the electron-withdrawing nature of the difluoro-motif, while the ortho-methyl group introduces steric torsion that alters binding kinetics. This document provides researchers with the mechanistic rationale, synthetic protocols, and data required to effectively utilize this building block in lead optimization.
Part 1: Electronic Architecture & Physicochemical Profile
The reactivity of 3,4-difluoro-2-methylaniline is defined by the interplay between the Hammett electronic effects of the fluorine atoms and the steric pressure of the methyl group.
The "Push-Pull" Electronic Conflict
The nitrogen lone pair is the focal point of reactivity. Its availability (nucleophilicity/basicity) is modulated by three substituents:[1]
3-Fluorine (meta): Exerts a strong inductive withdrawing effect (-I), significantly lowering electron density on the ring and the amine.[1] (
4-Fluorine (para): Exerts both inductive withdrawal (-I) and resonance donation (+R).[1][2] However, the inductive effect dominates in pKa determination.[2] (
2-Methyl (ortho): Weakly electron-donating (+I), but its primary contribution is steric .[1][2] It forces the amine group out of planarity with the phenyl ring, disrupting conjugation and slightly raising the energy of the lone pair (making it more localized but sterically shielded).
Quantitative Electronic Data
Table 1: Predicted vs. Comparative Physicochemical Properties
Property
Value (Approx.)
Mechanistic Driver
Impact on Drug Design
pKa (Conjugate Acid)
3.2 – 3.5
Strong -I effect of 3,4-difluoro motif overrides +I of methyl.[1]
Reduced basicity; less likely to be protonated at physiological pH (7.4).[1][2]
Influences binding orientation in protein pockets.[1][2]
Visualizing the Electronic Landscape
The following diagram illustrates the competing electronic vectors that define the molecule's reactivity.
Figure 1: Electronic and steric vector map. The red nodes represent deactivating forces, while the yellow node represents steric hindrance.
Part 2: Synthetic Implications & Protocols
Due to the electron-deficient ring, 3,4-difluoro-2-methylaniline is a poor nucleophile .[1] Standard SN2 alkylations often fail or require harsh conditions.[1][2] Transition-metal catalyzed couplings (Buchwald-Hartwig) are the preferred route for derivatization, but they require specific ligand systems to overcome the deactivated amine.
Protocol: Optimized Buchwald-Hartwig Coupling
Objective: Coupling 3,4-difluoro-2-methylaniline with an aryl bromide.[1]
Challenge: The ortho-methyl group hinders Pd oxidative addition/reductive elimination, and the fluorines reduce amine binding to Pd.
Ligand:BrettPhos or Xantphos (Crucial: These bulky, electron-rich ligands facilitate oxidative addition of the aryl halide and stabilize the reductive elimination step).[1]
Base: Cs2CO3 (Cesium Carbonate) - preferred over NaOtBu to prevent side reactions with sensitive electrophiles.[1][2]
Solvent: 1,4-Dioxane or Toluene (anhydrous).[1][2]
Step-by-Step Methodology:
Charge: In a glovebox or under Argon, add Aryl Bromide (1.0 equiv), 3,4-difluoro-2-methylaniline (1.2 equiv), Pd2(dba)3 (2 mol%), and BrettPhos (4 mol%) to a reaction vial.
Base: Add Cs2CO3 (2.0 equiv).
Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration relative to halide).
Degas: Sparge with Argon for 5 minutes.
Heat: Seal and heat to 100°C for 12–16 hours.
Workup: Cool to RT, filter through a Celite pad (eluting with EtOAc), and concentrate.
Purification: Flash chromatography (Hexanes/EtOAc). Note: The product will likely be less polar than the starting aniline.
In drug discovery, the 3,4-difluoro substitution pattern is a classic strategy to block CYP450-mediated oxidation .[1]
Mechanism: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond (approx. 99 kcal/mol).[1]
Site Specificity: The para-position (4-position) is the primary site for metabolic hydroxylation in anilines.[1] Fluorine substitution here effectively "caps" this soft spot, extending the drug's half-life (
The 2-methyl group locks the conformation.[1][2] In kinase inhibitors (e.g., MEK or EGFR inhibitors), this twist can force the phenyl ring into a specific hydrophobic pocket (e.g., the gatekeeper region), improving selectivity over other kinases.
Part 4: Characterization Protocol (pKa Determination)
Since the pKa is critical for predicting solubility and permeability, it should be determined experimentally rather than relying solely on prediction.[2]
Spectrophotometric Titration Protocol:
Preparation: Dissolve 5 mg of 3,4-difluoro-2-methylaniline in a minimal amount of Methanol, then dilute with water to reach a concentration of ~50 µM.
Blanking: Run a UV-Vis baseline (200–400 nm) of the buffer solution.[1][2]
Acidification: Adjust pH to ~1.5 using 0.1 M HCl. Measure the UV spectrum (Species A: Protonated).
Titration: Incrementally add 0.1 M NaOH to raise pH in 0.5 unit steps up to pH 7.0. Record UV spectrum at each step.[1][2]
Analysis: Identify the isosbestic point.[1][2] Plot the absorbance change at
vs. pH.[1][2] The inflection point of the sigmoidal curve is the pKa.[2]
Expected Result: The absorption maximum will bathochromically shift (red shift) as the amine deprotonates.[1]
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1] Link
Hanser, T., et al. (2004).[1][2] A Novel Method for the Synthesis of Fluorinated Anilines.[2] Synlett. (General synthetic methodologies for electron-deficient anilines).
Surry, D. S., & Buchwald, S. L. (2008).[1][2] Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361.[1] Link[1]
Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.[1] Link[1]
BenchChem. (2025).[1][2][6][7] Experimental Protocol for Buchwald-Hartwig Amination of Anilines. Link[1]
Difference between 6-Bromo-3,4-difluoro-2-methylaniline and non-fluorinated analogs
The Case of 6-Bromo-3,4-difluoro-2-methylaniline[1] Executive Summary In the high-stakes arena of small molecule drug discovery—particularly within the MAPK/ERK pathway (e.g., MEK, BRAF inhibitors)—the difference between...
Author: BenchChem Technical Support Team. Date: February 2026
The Case of 6-Bromo-3,4-difluoro-2-methylaniline[1]
Executive Summary
In the high-stakes arena of small molecule drug discovery—particularly within the MAPK/ERK pathway (e.g., MEK, BRAF inhibitors)—the difference between a clinical candidate and a failed lead often lies in the precise placement of halogen atoms. 6-Bromo-3,4-difluoro-2-methylaniline (CAS 132065-79-3) represents a "privileged scaffold," a highly optimized intermediate designed to overcome the metabolic and electronic limitations of its non-fluorinated analog, 6-Bromo-2-methylaniline .
This guide dissects the critical differences between these two molecules, focusing on how the 3,4-difluoro substitution pattern fundamentally alters the physicochemical landscape, metabolic stability, and synthetic complexity of the aniline core.
Part 1: Comparative Physicochemical Architecture
The introduction of two fluorine atoms into the aniline ring is not merely cosmetic; it induces profound electronic and steric changes that drive potency and ADME (Absorption, Distribution, Metabolism, Excretion) properties.
High (C3/C4 positions prone to CYP450 hydroxylation)
Low (C3/C4 blocked by C-F bonds)
Metabolic Blocking: Fluorine acts as a metabolic shield, extending half-life ().
Lipophilicity (cLogP)
Moderate
High (+0.4 to +0.6 log units)
Increases hydrophobic binding affinity in deep kinase pockets (e.g., MEK allosteric site).
Conformation
Rotatable C-N bond
Restricted Rotation
The C2-Methyl + C3-Fluoro "buttressing effect" locks the conformation, reducing entropic penalty upon binding.
Part 2: The "Fluorine Effect" in Drug Design
1. Metabolic Blocking (The C-F Shield)
In the non-fluorinated analog, the positions para and meta to the amino group are electron-rich and sterically accessible, making them prime targets for Cytochrome P450 (CYP) mediated hydroxylation.
Mechanism: CYP enzymes typically attack the most electron-rich C-H bond.
Solution: Replacing C-H (Bond Energy ~99 kcal/mol) with C-F (Bond Energy ~116 kcal/mol) at positions 3 and 4 renders the ring inert to oxidative attack. This is a standard strategy used in drugs like Cobimetinib and Dabrafenib .
2. Electronic Modulation (pKa Suppression)
The aniline nitrogen acts as a hydrogen bond donor in many kinase inhibitors (forming a hinge-binding interaction).
Non-Fluorinated: The lone pair is more available, making the amine more basic. This can lead to unwanted protonation in the gut or lysosomal trapping.
Difluoro-Analog: The strong inductive effect (
) of the two fluorine atoms pulls electron density away from the ring and the nitrogen. This lowers the pKa, ensuring the molecule remains neutral and permeable, while also increasing the acidity of the N-H bond, potentially strengthening the H-bond to the kinase hinge region.
Part 3: Synthetic Pathways & Challenges
Synthesizing the non-fluorinated analog is trivial (bromination of o-toluidine). However, the 6-Bromo-3,4-difluoro-2-methylaniline requires a sophisticated approach due to the directing effects of the fluorine atoms, which often compete with the amino and methyl groups.
The "Directing Group" Conflict
Amino Group (-NH2): Strong ortho/para director.
Fluorine (-F): Weak ortho/para director (but strong inductive withdrawal).
Methyl (-CH3): Weak ortho/para director.
In 3,4-difluoro-2-methylaniline, the position 6 is para to the fluorine at C3 and meta to the amino group? No, position 6 is ortho to the amino group.
Correction: In 2-methylaniline, position 6 is the other ortho position.
Challenge: Brominating 3,4-difluoro-2-methylaniline can lead to mixtures if not carefully controlled, as the activated position 6 is sterically crowded by the adjacent fluorine at C5 (if it were there) or simply by the electronics.
Optimized Synthetic Workflow (Graphviz)
Figure 1: Strategic synthesis route utilizing ortho-lithiation to install the methyl group regioselectively before final bromination.
Part 4: Experimental Protocol (Validation)
Protocol: Regioselective Bromination of 3,4-Difluoro-2-methylaniline
Note: This protocol assumes you have already secured the 3,4-difluoro-2-methylaniline core.
Objective: Selectively install a bromine atom at the C6 position without over-brominating.
Reagents:
Substrate: 3,4-Difluoro-2-methylaniline (1.0 eq)
Reagent: N-Bromosuccinimide (NBS) (1.05 eq)
Solvent: DMF (Dimethylformamide) or Acetonitrile (ACN)
Temperature: -10°C to 0°C
Procedure:
Dissolution: Dissolve 10.0 g (1.0 eq) of 3,4-difluoro-2-methylaniline in 100 mL of anhydrous DMF under nitrogen atmosphere. Cool the solution to -10°C using an ice/salt bath.
Addition: Dissolve NBS (1.05 eq) in 30 mL of DMF. Add this solution dropwise to the aniline mixture over 45 minutes. Critical: Maintain temperature below 0°C to prevent oxidation of the amino group.
Monitoring: Stir at 0°C for 2 hours. Monitor via LC-MS.
Look out for: Di-bromo impurity (+79 mass units).[1][2]
Work-up: Pour the reaction mixture into 500 mL of ice-water. The product should precipitate as a solid.
Isolation: Filter the solid. If oil forms, extract with Ethyl Acetate (3x), wash with brine, dry over Na2SO4, and concentrate.
Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexane/EtOAc gradient).
Self-Validating Check:
1H NMR Confirmation: You must observe the disappearance of the C6-proton signal. The C5-proton should appear as a doublet of doublets (coupling to F3 and F4) with no ortho-coupling to a proton at C6.
Part 5: References
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.
Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
Rice, K. D., et al. (2012). Novel Carboxamide-Based Allosteric MEK Inhibitors: Discovery and Optimization Efforts toward XL518 (Cobimetinib). ACS Medicinal Chemistry Letters.
PubChem Compound Summary. (2024). 6-Bromo-3,4-difluoro-2-methylaniline (CAS 132065-79-3).[1][3][4][5][6] National Center for Biotechnology Information.
Scalable synthesis methods for 6-Bromo-3,4-difluoro-2-methylaniline APIs
Application Note: Scalable Synthesis of 6-Bromo-3,4-difluoro-2-methylaniline API Intermediate Part 1: Executive Summary & Strategic Analysis Objective: To establish a robust, scalable, and regioselective protocol for the...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Scalable Synthesis of 6-Bromo-3,4-difluoro-2-methylaniline API Intermediate
Part 1: Executive Summary & Strategic Analysis
Objective:
To establish a robust, scalable, and regioselective protocol for the synthesis of 6-Bromo-3,4-difluoro-2-methylaniline (CAS: Analogous structures imply 1146294-xx-x series), a critical pharmacophore used in the development of MEK inhibitors (e.g., Cobimetinib analogs) and next-generation kinase modulators.[1]
Technical Challenge:
The primary challenge in synthesizing this molecule is regiocontrol . The substrate, 3,4-difluoro-2-methylaniline, contains multiple directing groups.[1] The synthesis must exclusively target the C6 position while avoiding the C5 position (meta to the amino group) and preventing over-bromination or oxidation of the sensitive aniline nitrogen.
Strategic Route Selection:
We evaluate two primary methodologies. The Direct Bromination via NBS is selected as the primary recommendation for API manufacturing due to its superior impurity profile and operational safety compared to elemental bromine.
Feature
Method A: NBS / DMF (Recommended)
Method B: Br₂ / AcOH (Traditional)
Regioselectivity
High (Kinetic control)
Moderate (Thermodynamic equilibration possible)
Atom Economy
Lower (Succinimide waste)
High
Safety Profile
Excellent (Solid reagent, no HBr gas evolution)
Low (Corrosive liquid, HBr off-gassing)
Purification
Aqueous precipitation (High Yield)
Often requires crystallization/distillation
Scalability
Linear up to 50kg batches
Requires specialized corrosion-resistant reactors
Part 2: Retrosynthetic Analysis & Mechanism
The synthesis relies on the strong ortho-directing power of the amino group (
), which overpowers the directing effects of the fluorine and methyl substituents.
Amino Group (
): Strong activator, directs ortho (C6) and para (C4). C4 is blocked by Fluorine.[1]
Methyl Group (
): Weak activator, directs ortho (C1, C3 - blocked) and para (C5).[1]
Fluorine Atoms: Deactivating but ortho/para directing.[1]
Mechanistic Insight:
The C6 position is electronically the most electron-rich site, being ortho to the
and para to the C3-Fluorine.[1] The C5 position is meta to the strong director, making it kinetically inaccessible under controlled conditions.
Caption: Retrosynthetic disconnection showing the direct conversion of the commercially available aniline precursor via electrophilic aromatic substitution.
Part 3: Detailed Experimental Protocol (Method A)
Protocol ID: SYN-6BR-DFMA-001
Scale: 100 g (Validation Batch) -> Scalable to 10 kg
Yield Target: >92% Isolated Yield
Purity Target: >98.5% (HPLC)[1]
NBS Decomposition: NBS can decompose exothermically.[1] Never heat NBS solutions above 40°C.[1]
Reaction Exotherm: The bromination is exothermic.[3] On a kilogram scale, jacket cooling capacity must be calculated to handle a heat release of approx. –60 kJ/mol.
Waste Management:
The filtrate contains DMF and succinimide. Succinimide is water-soluble and biodegradable.[1] DMF requires solvent recovery via distillation if economically viable, or incineration.
Brominated Waste: Segregate aqueous waste containing traces of organobromides.[1]
Self-Validating System (Trustworthiness):
Stoichiometry Check: The protocol uses a slight excess of NBS (1.05 equiv). If the reaction stalls, it indicates moisture in the solvent (NBS reacts with water). This self-checks solvent quality.[1]
Colorimetric Indicator: The persistence of a faint orange color before thiosulfate addition confirms that bromine was available throughout the reaction, ensuring conversion.
Part 5: Analytical Control Strategy
HPLC Method Parameters:
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 3.5 µm).[1]
Technical Support Center: Troubleshooting Low Reactivity of Sterically Hindered Halogenated Anilines
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for a common and often frustrati...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for a common and often frustrating challenge in organic synthesis: the low reactivity of sterically hindered halogenated anilines. These substrates are crucial building blocks in medicinal chemistry and materials science, yet their bulky nature and electronic properties frequently lead to failed or low-yielding reactions. This resource combines mechanistic insights with field-proven protocols to help you overcome these synthetic hurdles.
This section addresses the most common issues encountered when working with sterically hindered halogenated anilines. Each answer provides a causal explanation and a logical path toward a solution.
Q1: Why is my Buchwald-Hartwig amination failing with a 2,6-disubstituted haloaniline?
Answer:
Failure in Buchwald-Hartwig aminations with these substrates typically stems from two primary factors: severe steric hindrance and altered electronics.
Steric Hindrance: The substituents ortho to the amine group physically block the palladium catalyst from accessing the nitrogen atom for the crucial C-N bond-forming reductive elimination step. Similarly, substituents ortho to the halogen can impede the initial oxidative addition of the aryl halide to the Pd(0) center.[1][2]
Electronic Effects: Halogens are electron-withdrawing groups, which can decrease the nucleophilicity of the aniline.[3][4] While this effect can sometimes be beneficial for the oxidative addition step (in the case of aryl chlorides), it can be detrimental for the subsequent steps in the catalytic cycle.[5]
Troubleshooting Workflow:
To address this, a systematic optimization of the catalytic system is necessary. The choice of ligand is paramount.
Ligand Selection: Standard phosphine ligands like PPh₃ or even bidentate ligands like BINAP often fail.[1] You need to employ specialized, bulky, and electron-rich dialkylbiaryl phosphine ligands, often referred to as "Buchwald ligands."[6][7][8] These ligands promote the formation of a monoligated, highly reactive L-Pd(0) species that is less sterically encumbered and more readily undergoes oxidative addition and reductive elimination.[2][6]
Start with: XPhos, SPhos, or tBuXPhos. These have proven effective for a wide range of hindered substrates.[6][9]
If initial attempts fail: Consider more advanced ligands like RuPhos or BrettPhos, which are tailored for extremely challenging couplings.[7]
Catalyst Precursor: While Pd(OAc)₂ or Pd₂(dba)₃ are common, using air-stable, well-defined palladium precatalysts (e.g., G3 or G4 Buchwald precatalysts) can lead to more reproducible results by ensuring efficient generation of the active Pd(0) species.[6]
Base Selection: A strong, non-nucleophilic base is required to deprotonate the aniline or the intermediate palladium-amine complex.[10]
Common choices: K₃PO₄, Cs₂CO₃, or LHMDS.[9][11] Ensure the base is anhydrous and finely powdered for optimal reactivity.[12]
Solvent and Temperature: Anhydrous, degassed aprotic polar solvents like toluene, dioxane, or THF are standard. High temperatures (80-120 °C) are often necessary to overcome the high activation energy of the reaction.[9]
Q2: I'm struggling with a low yield in an amide coupling reaction with a sterically hindered aniline. What should I try?
Answer:
Standard amide coupling reagents (like DCC, EDC, or even HATU) often fail with sterically hindered anilines because the bulky substituents prevent the amine from effectively attacking the activated carboxylic acid intermediate.[13][14] The reaction stalls at the activated ester or acylurea stage.
Troubleshooting Strategies:
Switch to a More Reactive Acylating Agent: Convert the carboxylic acid to a more reactive derivative before introducing the aniline.
Acyl Chlorides/Fluorides: Formation of an acyl chloride (using SOCl₂ or (COCl)₂) or an acyl fluoride can dramatically increase reactivity.[15][16][] A protocol involving in situ formation of acyl fluorides has been shown to be effective for hindered substrates.[15][16]
Protocol Consideration: This method may not be suitable for complex molecules with sensitive functional groups that are incompatible with the harsh conditions of acyl halide formation.[18]
Use Specialized, High-Potency Coupling Reagents:
Phosphonium-based reagents: Reagents like PyBOP or PyAOP can be more effective than carbodiimides for challenging couplings.[18][19]
Uronium/Aminium salts: While HATU and HBTU are common, they may not be sufficient. Consider more specialized reagents if available.[19]
Elevate the Reaction Temperature:
Microwave irradiation can be highly effective for driving difficult couplings to completion by rapidly and efficiently heating the reaction mixture, often leading to higher yields and shorter reaction times.[20][21][22]
Consider Alternative Synthetic Routes:
If direct coupling is not feasible, a different approach might be necessary. For example, the reaction of Grignard reagents with isocyanates is a robust method for forming highly sterically hindered amides.[14]
Q3: Are there alternatives to palladium catalysis for C-N bond formation with these challenging substrates?
Answer:
Yes. While palladium catalysis is the workhorse, other transition metals can be effective, particularly when palladium-based systems fail or are undesirable (e.g., due to cost or metal contamination concerns).
Copper-Catalyzed Amination (Ullmann-type reaction): Copper catalysis has re-emerged as a powerful alternative.[23] Modern protocols using specialized ligands can facilitate the coupling of sterically hindered aryl iodides and anilines. A recently developed pyrrole-ol ligand, for instance, has shown unique efficacy in these challenging transformations where established ligands failed.[23]
Advantages: Copper is more earth-abundant and less expensive than palladium.
Limitations: The substrate scope can be narrower than modern Buchwald-Hartwig systems, often requiring aryl iodides for good reactivity.[23]
Nickel-Catalyzed Amination: Nickel catalysts, supported by appropriate ligands, can also be highly effective for C-N cross-coupling and may offer different reactivity profiles compared to palladium.[24]
Nucleophilic Aromatic Substitution (SₙAr): If the aniline is sufficiently electron-deficient (e.g., containing multiple halogen atoms or other strong electron-withdrawing groups), direct SₙAr with a strong nucleophile might be possible, especially at elevated temperatures.[25][26] This approach avoids transition metals entirely.
Troubleshooting Workflow Diagram
This diagram provides a logical decision-making process for troubleshooting a failing C-N cross-coupling reaction with a sterically hindered halogenated aniline.
Caption: Troubleshooting workflow for sterically hindered C-N cross-coupling.
Data & Protocols
Table 1: Comparison of Ligands for Buchwald-Hartwig Amination of a Hindered Substrate
This table summarizes typical results for the coupling of a challenging substrate, 2-bromo-6-methylaniline, with a generic secondary amine, illustrating the critical role of ligand selection.
Ligand
Pd Precursor
Base
Temp (°C)
Time (h)
Typical Yield (%)
Reference Insight
PPh₃
Pd₂(dba)₃
NaOtBu
100
24
< 5
Fails due to steric clash and catalyst decomposition.
BINAP
Pd(OAc)₂
Cs₂CO₃
100
24
15 - 30
Bidentate ligands can be insufficient for hindered substrates.[1]
XPhos
G3-XPhos
K₃PO₄
110
12
85 - 95
Bulky, electron-rich monophosphine ligands are highly effective.[6]
RuPhos
G3-RuPhos
K₃PO₄
110
12
90 - 98
Often provides superior results for particularly hindered systems.[7]
Yields are illustrative and will vary based on the specific amine coupling partner and precise reaction conditions.
Protocol 1: Optimized Buchwald-Hartwig Amination of a Hindered Aryl Halide
This protocol provides a robust starting point for coupling a sterically hindered aryl halide with an amine using a modern catalyst system.
Setup: To an oven-dried Schlenk tube or reaction vial, add the aryl halide, K₃PO₄, and the RuPhos G3 precatalyst under an inert atmosphere (e.g., in a glovebox).
Reagent Addition: Add the anhydrous, degassed toluene, followed by the amine coupling partner via syringe.
Degassing (Optional but Recommended): If not working in a glovebox, seal the vessel and perform three cycles of vacuum/backfill with argon.
Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.
Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts and catalyst residue. Wash the filtrate with water and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.
Protocol 2: Amide Coupling with a Hindered Aniline via Acyl Fluoride
This protocol, adapted from literature, is effective for forming amide bonds with challenging, electron-deficient, or sterically hindered anilines.[15][16]
Materials:
Carboxylic acid (1.0 mmol, 1.0 eq.)
Pyridine (3.0 mmol, 3.0 eq.)
Cyanuric fluoride (1.1 mmol, 1.1 eq.)
Sterically hindered aniline (1.2 mmol, 1.2 eq.)
Anhydrous dichloromethane (DCM) (5 mL)
Procedure:
Acyl Fluoride Formation:
In a flame-dried round-bottom flask under an inert atmosphere, dissolve the carboxylic acid in anhydrous DCM.
Add pyridine, and cool the solution to 0 °C in an ice bath.
Slowly add cyanuric fluoride. Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 1-2 hours. The formation of the acyl fluoride can be monitored by IR spectroscopy (look for a characteristic C=O stretch around 1840 cm⁻¹).
Amide Formation:
In a separate flask, dissolve the sterically hindered aniline in anhydrous DCM.
Slowly add the aniline solution to the freshly prepared acyl fluoride solution at room temperature.
Stir the reaction mixture at room temperature or gently heat to 40 °C if necessary.
Monitoring & Workup:
Monitor the reaction by TLC or LC-MS until the starting material is consumed.
Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.
Extract the product with DCM (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.
Purification: Purify the crude product by flash column chromatography.
References
Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. PMC.[Link]
Due-Hansen, M. E., Pandey, S. K., Christiansen, E., et al. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433 (2016). [Link]
A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Copenhagen Research Portal.[Link]
Ortho-selective nucleophilic aromatic substitution reactions of polyhaloanilines with potassium/sodium o-ethyl xanthate: a convenient access to halogenated 2(3H)-benzothiazolethiones. PubMed.[Link]
Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Publishing. (2023). [Link]
Ortho-Selective Nucleophilic Aromatic Substitution Reactions of Polyhaloanilines with Potassium/Sodium O -Ethyl Xanthate: A Convenient Access to Halogenated 2(3 H )-Benzothiazolethiones. ResearchGate.[Link]
Diagnosing issues with a failed Suzuki coupling? Reddit r/Chempros. (2021). [Link]
Due-Hansen, M. E., et al. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Southern Denmark. (2015). [Link]
The Synthesis of Sterically Hindered Amides. CHIMIA.[Link]
Ynamide Coupling Reagents: Origin and Advances. PMC.[Link]
Microwave-Assisted Synthesis: Can Transition Metal Complexes Take Advantage of This “Green” Method? PMC.[Link]
Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Hartwig Reactions. Thieme.[Link]
Microwave-assisted green synthesis of anilines, phenols, and benzenediamines without transition metals, ligands, or organic solvents. SpringerLink. (2018). [Link]
Overcoming the Naphthyl Requirement in Stereospecific Cross-Couplings to Form Quaternary Stereocenters. PMC.[Link]
Problems with Suzuki coupling of aryl boronic acid and alkyl halide. Reddit r/Chempros. (2025). [Link]
Practical catalytic method for synthesis of sterically hindered anilines. RSC Publishing.[Link]
Subtle steric differences reveal a model for Ni cross-coupling success. Princeton University Department of Chemistry. (2017). [Link]
Understanding the Ortho Effect: A Deep Dive Into Chemical Interactions. Oreate AI Blog. (2026). [Link]
The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Academia.edu.[Link]
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv.[Link]
What's the problem of Suzuki-Miyaura coupling reaction conditions? ResearchGate. (2018). [Link]
Technical Support Center: Recrystallization of 6-Bromo-3,4-difluoro-2-methylaniline
Welcome to the technical support guide for the purification of 6-Bromo-3,4-difluoro-2-methylaniline. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the purification of 6-Bromo-3,4-difluoro-2-methylaniline. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during the recrystallization of this halogenated aniline. Our goal is to synthesize technical accuracy with field-proven insights to ensure you can achieve the highest purity for your compound.
Overview & Key Challenges
6-Bromo-3,4-difluoro-2-methylaniline is a substituted aromatic amine, and like many halogenated compounds, its purification via recrystallization can present unique challenges. Impurities may include regioisomers, starting materials, or colored degradation byproducts from synthesis or storage.[1] The key to successful recrystallization lies in the rational selection of a solvent or solvent system that exploits the solubility differences between the desired product and its impurities. An ideal solvent should dissolve the compound completely at an elevated temperature but poorly at room or sub-ambient temperatures.[2]
FAQ: Solvent System Selection & Initial Screening
Q1: How do I choose the best starting solvent for recrystallizing 6-Bromo-3,4-difluoro-2-methylaniline?
A1: The principle of "like dissolves like" is your primary guide.[2] Given the structure of 6-Bromo-3,4-difluoro-2-methylaniline—possessing a polar amine group but also significant non-polar character from the substituted benzene ring—a solvent of intermediate polarity is often a good starting point. Alcohols (like ethanol or methanol) and solvent mixtures (like ethanol/water) are frequently effective for substituted anilines.[2][3]
For a systematic approach, a small-scale solvent screening is highly recommended before committing your entire batch. The table below provides a starting point for solvent selection based on the expected solubility of similar halogenated anilines.[4][5]
Table 1: Solvent Screening Guide for 6-Bromo-3,4-difluoro-2-methylaniline
Solvent
Solvent Type
Expected Solubility at Room Temp.
Rationale & Key Considerations
Ethanol
Polar Protic
Sparingly to Moderately Soluble
Excellent general-purpose solvent for anilines; often shows a significant increase in solubility upon heating.[2][6]
Methanol
Polar Protic
Moderately Soluble
Similar to ethanol but its lower boiling point can sometimes be a disadvantage.[7]
Isopropanol
Polar Protic
Sparingly Soluble
Good alternative to ethanol, may offer a different solubility profile.
Toluene
Non-polar Aromatic
Sparingly Soluble
Good for aromatic compounds, but its high boiling point can make it difficult to remove.[7]
Hexanes/Heptane
Non-polar
Insoluble to Sparingly Soluble
Likely a poor solvent on its own but can be an excellent "anti-solvent" in a mixed system with a more polar solvent.[6][8]
Ethyl Acetate
Moderately Polar
Soluble
Often a good solvent for compounds of intermediate polarity; may be too good of a solvent, leading to low recovery.[7]
Water
Polar Protic
Insoluble
Excellent anti-solvent when paired with a water-miscible organic solvent like ethanol or acetone.[2][6]
Ethanol/Water
Mixed Polar Protic
Variable
A highly versatile and recommended starting point for a mixed-solvent system.[2][3][9]
Toluene/Hexane
Mixed Non-polar
Variable
Can be effective if the compound is slightly soluble in hot toluene but insoluble in hexane.
Experimental Protocols
Protocol 1: Small-Scale Solvent Screening
This protocol allows you to efficiently test multiple solvents to identify the most promising candidates for a full-scale recrystallization.
Methodology:
Aliquot approximately 20-30 mg of your crude 6-Bromo-3,4-difluoro-2-methylaniline into several small test tubes.
To each tube, add a different candidate solvent (e.g., ethanol, toluene, ethyl acetate) dropwise at room temperature, swirling after each addition. Note the solubility. An ideal solvent will not dissolve the compound at this stage.
If the compound is insoluble at room temperature, gently heat the test tube in a water or sand bath towards the solvent's boiling point.[7]
Continue adding the hot solvent dropwise until the solid just dissolves. Record the approximate volume used.
Remove the test tube from the heat and allow it to cool slowly to room temperature.
Once at room temperature, place the tube in an ice-water bath for 15-20 minutes to maximize crystal formation.[7]
Evaluate the result: The best solvent is one that dissolves the compound when hot but yields a large quantity of pure, well-formed crystals upon cooling.
Protocol 2: Bulk Recrystallization from an Ethanol/Water Mixed Solvent System
This protocol details a common and effective method using a solvent/anti-solvent approach.[2][9][10]
Methodology:
Place your crude 6-Bromo-3,4-difluoro-2-methylaniline in an appropriately sized Erlenmeyer flask.
Add the "good" solvent (ethanol) in small portions while heating the mixture to a gentle boil. Use just enough hot ethanol to completely dissolve the solid.[3]
While maintaining the boiling temperature, add the "bad" or "anti-solvent" (hot water) dropwise until the solution becomes faintly cloudy or turbid. This indicates the saturation point has been reached.[9][10]
To ensure a saturated solution at the boiling point, add a few more drops of the "good" solvent (hot ethanol) until the turbidity just disappears, resulting in a clear solution.[2][10]
Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure, large crystals.[3]
Once crystal formation appears complete at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield.
Collect the purified crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of an ice-cold ethanol/water mixture to remove any residual soluble impurities.
Allow the crystals to air dry completely on the filter paper or in a desiccator.
Visualization of the Recrystallization Workflow
The following diagram illustrates the decision-making process for selecting and performing a recrystallization.
Caption: A flowchart for selecting an appropriate recrystallization solvent system.
Troubleshooting Guide
Q2: My compound "oiled out" instead of forming crystals. What went wrong and how do I fix it?
A2: "Oiling out" occurs when the dissolved compound comes out of solution at a temperature above its melting point, forming a liquid instead of a solid.[11] This is often caused by the solution being too saturated or cooling too quickly.
Solutions:
Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent (the "good" solvent if using a mixed system) to decrease the saturation level.[1][11] Then, allow the solution to cool much more slowly.
Lower the Saturation Temperature: The boiling point of your chosen solvent might be too high. Consider switching to a lower-boiling point solvent that was identified during your screening.
Remove Impurities: The presence of impurities can depress the melting point of your compound, leading to oiling out. If the solution is colored, try an activated charcoal treatment.[1] Add a very small amount of activated carbon to the hot solution, swirl for a few minutes, and then perform a hot gravity filtration to remove the carbon before cooling.[12]
Q3: The solution has cooled, but no crystals have formed. What should I do?
A3: A failure to crystallize upon cooling usually means the solution is not sufficiently saturated, or the nucleation process has been inhibited.
Solutions:
Induce Crystallization:
Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic scratches can provide a surface for crystal nucleation.[11]
Seed Crystals: If you have a small amount of the pure solid, add a tiny crystal to the solution. This "seed" will act as a template for crystal growth.[11]
Increase Concentration: If induction methods fail, your solution is likely too dilute. Reheat the solution and boil off some of the solvent to increase the concentration. Then, allow it to cool again.[11]
Cool to a Lower Temperature: Ensure the flask has been cooled in an ice bath for a sufficient amount of time. Sometimes, even lower temperatures (e.g., a salt-ice bath) are needed, provided the solvent doesn't freeze.[12]
Q4: My final product is still colored. How can I get a colorless product?
A4: Colored impurities are common in aniline derivatives due to oxidation.
Solution:
Activated Charcoal Treatment: As mentioned for "oiling out," activated charcoal is very effective at adsorbing colored impurities.[1][12] Dissolve the colored product in the minimum amount of hot solvent, add a small spatula tip of activated charcoal, heat and swirl the mixture for a few minutes, and then perform a hot gravity filtration to remove the charcoal. The filtrate should be significantly lighter in color. Be aware that charcoal can also adsorb some of your product, so use it sparingly.[2]
Perform a Second Recrystallization: Sometimes, a single recrystallization is not enough. Repeating the process with the purified material can remove persistent impurities.[1]
Q5: The recovery of my purified crystals is very low. How can I improve the yield?
A5: Low yield is a common issue and can result from several factors.[11]
Solutions:
Minimize the Amount of Hot Solvent: The most common cause of low recovery is using too much solvent, which keeps a significant portion of your product dissolved even when cold.[1] During the dissolution step, add just enough hot solvent to dissolve the solid and no more.
Ensure Complete Cooling: Maximize crystal formation by cooling the solution in an ice bath for an adequate amount of time (e.g., 30 minutes or more) after it has slowly cooled to room temperature.[7]
Rinse with Ice-Cold Solvent: When washing the collected crystals during vacuum filtration, use a minimal amount of ice-cold solvent. Using room temperature or warm solvent will redissolve some of your product.
Troubleshooting Decision Tree
This diagram provides a logical path for diagnosing and solving common recrystallization problems.
Caption: A decision tree for troubleshooting common recrystallization issues.
References
BenchChem. (2025).
BenchChem. (2025).
O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
Armarego, W. L. F., & Chai, C. L. L. (2012). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Organic Laboratory Techniques: A Small Scale Approach (3rd ed.). Cengage Learning.
Williamson, K. L., & Masters, K. M. (2016). Macroscale and Microscale Organic Experiments (7th ed.). Cengage Learning.
University of Rochester.
University of York.
University of Calgary. (2020).
Reddit. (2024). What's the best solvent to remove these crystals and recrystallize it?.
Navigating the Analytical Maze: A Comparative Guide to Interpreting LC-MS Fragmentation of 6-Bromo-3,4-difluoro-2-methylaniline
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical synthesis, the unequivocal structural characterization of novel molecules is paramount. 6-Bromo-...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and chemical synthesis, the unequivocal structural characterization of novel molecules is paramount. 6-Bromo-3,4-difluoro-2-methylaniline, a substituted aniline, represents a class of compounds frequently encountered as key starting materials or intermediates. Its multi-substituted aromatic ring presents a unique analytical challenge, requiring robust techniques for identification and purity assessment. This guide provides an in-depth analysis of the expected Liquid Chromatography-Mass Spectrometry (LC-MS) fragmentation patterns of this compound, comparing the technique's performance with viable alternatives and offering insights into experimental design.
As a Senior Application Scientist, my focus extends beyond mere data reporting. The "why" behind an analytical choice is often as critical as the "what" of the result. This guide is structured to provide not just a predicted fragmentation pathway but also the chemical logic that underpins it, empowering researchers to apply these principles to their own unique analytical challenges.
The Predicted Fragmentation Journey of 6-Bromo-3,4-difluoro-2-methylaniline under LC-MS/MS
The molecular weight of 6-Bromo-3,4-difluoro-2-methylaniline (C₇H₆BrF₂N) is approximately 222.0 g/mol . Due to the isotopic distribution of bromine (⁷⁹Br and ⁸¹Br in a roughly 1:1 ratio), the molecular ion region will exhibit a characteristic M and M+2 isotopic pattern.[4]
Collision-Induced Dissociation (CID) of the protonated molecule ([M+H]⁺ at m/z 223/225) is expected to initiate fragmentation through several key pathways:
Loss of a Bromine Radical: A common fragmentation for brominated aromatic compounds is the homolytic cleavage of the C-Br bond, resulting in the loss of a bromine radical (•Br).[1] This would lead to a significant fragment ion at m/z 144.
Loss of Methyl Radical: Alpha-cleavage adjacent to the amine group can result in the loss of a methyl radical (•CH₃) from the protonated molecule.[5][6] This would produce a fragment ion at m/z 208/210.
Neutral Loss of HF: The presence of fluorine atoms allows for the neutral loss of hydrogen fluoride (HF). This can occur sequentially, leading to fragments corresponding to the loss of one or two HF molecules.
Ring Fragmentation: While aromatic systems are relatively stable, high collision energies can induce ring cleavage, leading to smaller fragment ions.[1]
The following DOT script visualizes the predicted primary fragmentation pathways:
Caption: Predicted LC-MS/MS fragmentation of 6-Bromo-3,4-difluoro-2-methylaniline.
Table 1: Predicted Major Fragment Ions for 6-Bromo-3,4-difluoro-2-methylaniline
m/z (mass-to-charge ratio)
Proposed Fragment Structure/Formula
Fragmentation Pathway
Relative Abundance (Predicted)
223/225
[C₇H₇BrF₂N]⁺
Protonated Molecule [M+H]⁺
High
208/210
[C₆H₄BrF₂N]⁺
Loss of a methyl radical (•CH₃)
Medium
203/205
[C₇H₆BrFN]⁺
Neutral loss of hydrogen fluoride (HF)
Medium-Low
183/185
[C₇H₅BrN]⁺
Sequential neutral loss of two HF molecules
Low
144
[C₇H₆F₂N]⁺
Loss of a bromine radical (•Br)
High
A Comparative Analysis of Analytical Techniques
While LC-MS/MS is a powerful tool for structural elucidation and quantification, it is essential to understand its performance in the context of other available analytical techniques. The choice of method often depends on the specific analytical question, be it routine purity analysis, isomeric separation, or definitive structural confirmation.
Table 2: Comparison of Analytical Techniques for Halogenated Anilines
Technique
Principle
Strengths
Limitations
Typical Application
LC-MS/MS
Separation by liquid chromatography followed by mass analysis of precursor and fragment ions.
High sensitivity and selectivity; provides molecular weight and structural information.[7]
Matrix effects can suppress ionization; isomeric differentiation can be challenging without chromatographic separation.
Impurity profiling, metabolite identification, quantification in complex matrices.[2]
GC-MS
Separation of volatile compounds by gas chromatography followed by mass analysis.
Excellent separation for volatile and thermally stable compounds; extensive spectral libraries for identification.
Requires derivatization for non-volatile compounds; potential for thermal degradation of labile analytes.[8]
Analysis of volatile impurities, routine quality control.
HPLC-UV
Separation by liquid chromatography with detection based on UV absorbance.
Robust and widely available; good for quantitative analysis of known compounds.
Limited specificity; does not provide molecular weight information; requires chromophores for detection.[9]
Purity analysis, content uniformity.
NMR Spectroscopy
Exploits the magnetic properties of atomic nuclei to provide detailed structural information.
Unambiguous structure elucidation; provides information on connectivity and stereochemistry.[10]
Definitive structure confirmation of new chemical entities.
Experimental Protocols: A Practical Approach
To provide a tangible framework, the following section outlines a typical experimental protocol for the analysis of 6-Bromo-3,4-difluoro-2-methylaniline using LC-MS/MS.
LC-MS/MS Experimental Protocol
Sample Preparation:
Prepare a stock solution of 6-Bromo-3,4-difluoro-2-methylaniline at 1 mg/mL in a suitable solvent such as methanol or acetonitrile.
Dilute the stock solution to a working concentration of 1-10 µg/mL with the initial mobile phase composition.
Liquid Chromatography (LC) Conditions:
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is a common starting point for separating aniline derivatives.[9]
Mobile Phase A: Water with 0.1% formic acid (to aid in protonation).[8]
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analyte. For example: 0-1 min (5% B), 1-5 min (5-95% B), 5-7 min (95% B), 7-7.1 min (95-5% B), 7.1-9 min (5% B).
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C.
Injection Volume: 5 µL.
Mass Spectrometry (MS) Conditions:
Ionization Source: Electrospray Ionization (ESI) in positive ion mode.
Capillary Voltage: 3.5 kV.
Source Temperature: 150 °C.
Desolvation Gas Temperature: 350 °C.
Desolvation Gas Flow: 800 L/hr.
Cone Gas Flow: 50 L/hr.
Data Acquisition Mode: Full scan MS from m/z 50-300 and product ion scan (MS/MS) of the precursor ions m/z 223 and 225.
Collision Energy: A ramp of collision energies (e.g., 10-40 eV) should be applied to observe a range of fragment ions.[12]
The logical flow of this experimental protocol can be visualized as follows:
Caption: A typical LC-MS/MS workflow for aniline analysis.
Conclusion: An Integrated Analytical Strategy
The structural elucidation of molecules like 6-Bromo-3,4-difluoro-2-methylaniline requires a multifaceted analytical approach. While LC-MS/MS provides invaluable information regarding molecular weight and fragmentation, its true power is realized when integrated with other techniques. A predicted fragmentation pattern, grounded in the established principles of mass spectrometry, serves as a robust starting point for analysis. However, for unequivocal structure confirmation, especially in regulated environments, techniques like NMR are indispensable.
This guide has provided a framework for understanding and predicting the LC-MS fragmentation of 6-Bromo-3,4-difluoro-2-methylaniline, placed this technique in the broader context of analytical methodologies, and offered a practical experimental protocol. By understanding the strengths and limitations of each tool, researchers can design more effective and efficient analytical strategies, ultimately accelerating the pace of drug discovery and development.
References
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Liang, Y., Simon, Y., Neta, P., Yang, X., Liu, Y., Bukhari, T., & Stein, S. E. (2022). Unexpected Gas-Phase Nitrogen-Oxygen Smiles Rearrangement: Collision-induced Dissociation of Deprotonated 2-(N-Methylanilino)ethanol and Morpholinylbenzoic Acid Derivatives. PubMed. [Link]
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